2,2'-[ethane-1,2-diylbis(thio)]bis(4,6-dinitrobenzamide)

• IUPAC Name: 2-[2-(2-carbamoyl-3,5-dinitrophenyl)sulfanylethylsulfanyl]-4,6-dinitrobenzamide
• InChI: InChI=1S/C16H12N6O10S2/c17-15(23)13-9(21(29)30)3-7(19(25)26)5-11(13)33-1-2-34-12-6-8(20(27)28)4-10(22(31)32)14(12)16(18)24/h3-6H,1-2H2,(H2,17,23)(H2,18,24)
• InChI Key: ZXSCFBHPDJTMOO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])C(=O)N)SCCSC2=CC(=CC(=C2C(=O)N)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C16H12N6O10S2
• Molecular Weight: 512.4 g/mol

Description

2,2'-[Ethane-1,2-diylbis(thio)]bis(4,6-dinitrobenzamide), commonly known as DTNB, is a chemical compound that has found extensive use in scientific research. DTNB is a yellow crystalline powder that is soluble in organic solvents and water. It is widely used in biochemical and physiological experiments due to its ability to react with thiol groups of proteins.

Mechanism of Action

DTNB reacts with thiol groups of proteins to form a yellow-colored product called 2-nitro-5-thiobenzoate. The reaction is specific to thiol groups and does not react with other amino acids. The reaction between DTNB and thiol groups is reversible, and the reaction can be monitored spectrophotometrically.
Biochemical and Physiological Effects:
DTNB has no known biochemical or physiological effects on living organisms. It is used solely as a research tool to study the structure and function of proteins.

Advantages and Limitations for Lab Experiments

DTNB has several advantages as a research tool. It is easy to use, and the reaction between DTNB and thiol groups is specific and reversible. DTNB is also relatively inexpensive and readily available. However, there are some limitations to the use of DTNB. The reaction between DTNB and thiol groups is sensitive to pH and temperature, and the reaction can be affected by the presence of other compounds in the sample.

Future Directions

There are several future directions for the use of DTNB in scientific research. One area of research is the development of new methods for measuring the activity of enzymes using DTNB. Another area of research is the use of DTNB in the study of protein structure and function. DTNB may also find new applications in the development of new drugs and therapies for the treatment of diseases.

Scientific Research Applications

DTNB is widely used in scientific research for its ability to react with thiol groups of proteins. It is used to measure the concentration of free sulfhydryl groups in proteins, which is important for understanding the structure and function of proteins. DTNB is also used to study the mechanism of action of enzymes and to measure the activity of enzymes.